Benzylideneaniline

• CAS No.: 538-51-2
• Product Name: Benzylideneaniline
• Molecular Formula: C13H11N
• Molecular Weight: 181.23 g/mol
• IUPAC Name: N,1-diphenylmethanimine
• Standard InChI: InChI=1S/C13H11N/c1-3-7-12(8-4-1)11-14-13-9-5-2-6-10-13/h1-11H
• Standard InChIKey: UVEWQKMPXAHFST-SDNWHVSQSA-N
• SMILES: C1=CC=C(C=C1)C=NC2=CC=CC=C2
• Canonical SMILES: C1=CC=C(C=C1)C=NC2=CC=CC=C2
• Appearance: Solid powder
• Description: Benzylideneaniline is a biochemical.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Benzylideneaniline; AI3-01538 AI3 01538; AI301538
• Reference: 1: Cai S, Zhu G, Cen X, Bi J, Zhang J, Tang X, Chen K, Cheng K. Synthesis, structure-activity relationships and preliminary mechanism study of N-benzylideneaniline derivatives as potential TLR2 inhibitors. Bioorg Med Chem. 2018 May 1;26(8):2041-2050. doi: 10.1016/j.bmc.2018.03.001. Epub 2018 Mar 10. PubMed PMID: 29534935.; 2: Kawatsuki N, Inada S, Fujii R, Kondo M. Photoinduced Birefringent Pattern and Photoinactivation of Liquid-Crystalline Copolymer Films with Benzoic Acid and Phenylaldehyde Side Groups. Langmuir. 2018 Feb 6;34(5):2089-2095. doi: 10.1021/acs.langmuir.7b04096. Epub 2018 Jan 22. PubMed PMID: 29320192.; 3: Mishra MK, Mishra K, Syed Asif SA, Manimunda P. Structural analysis of elastically bent organic crystals using in situ indentation and micro-Raman spectroscopy. Chem Commun (Camb). 2017 Dec 5;53(97):13035-13038. doi: 10.1039/c7cc08071a. PubMed PMID: 29164189.; 4: Arai N, Ohkuma T. Photochemically Promoted Aza-Diels-Alder-Type Reaction: High Catalytic Activity of the Cr(III)/Bipyridine Complex Enhanced by Visible Light Irradiation. J Org Chem. 2017 Jul 21;82(14):7628-7636. doi: 10.1021/acs.joc.7b00838. Epub 2017 Jul 7. Erratum in: J Org Chem. 2018 Feb 16;83(4):2494. PubMed PMID: 28653840.; 5: Borrajo-Calleja GM, de Julián E, Bayón E, Díez J, Lastra E, Merino I, Gamasa MP. Synthesis of Silver(I) and Gold(I) Complexes Containing Enantiopure Pybox Ligands. First Assays on the Silver(I)-Catalyzed Asymmetric Addition of Alkynes to Imines. Inorg Chem. 2016 Sep 6;55(17):8794-807. doi: 10.1021/acs.inorgchem.6b01323. Epub 2016 Aug 8. PubMed PMID: 27500504.; 6: Santana MD, López-Banet L, Sánchez G, Pérez J, Pérez E, García L, Serrano JL, Espinosa A. Non-covalent stacking interactions directing the structural and photophysical features of mono- and dinuclear cyclometalated palladium(ii) complexes. Dalton Trans. 2016 May 17;45(20):8601-13. doi: 10.1039/c5dt04913j. PubMed PMID: 27137832.; 7: Souza TE, Rosa IM, Legendre AO, Paschoal D, Maia LJ, Dos Santos HF, Matins FT, Doriguetto AC. Non-centrosymmetric crystals of new N-benzylideneaniline derivatives as potential materials for non-linear optics. Acta Crystallogr B Struct Sci Cryst Eng Mater. 2015 Aug;71(Pt 4):416-26. doi: 10.1107/S2052520615008859. Epub 2015 Jul 14. PubMed PMID: 26208622.; 8: Das M, Manvar A, Jacolot M, Blangetti M, Jones RC, O'Shea DF. Stereoselective Peterson olefinations from bench-stable reagents and N-phenyl imines. Chemistry. 2015 Jun 8;21(24):8737-40. doi: 10.1002/chem.201500475. Epub 2015 Mar 11. PubMed PMID: 25761058.; 9: Subashini A, Bhagavannarayana G, Ramamurthi K. Synthesis, growth, crystalline perfection of 4-bromo-4'dimethylamino benzylideneaniline (BDMABA) and photons absorption of BDMABA crystal. Spectrochim Acta A Mol Biomol Spectrosc. 2013 Mar;104:403-8. doi: 10.1016/j.saa.2012.11.085. Epub 2012 Dec 5. PubMed PMID: 23274374.; 10: Findeisen-Tandel S, Weissflog W, Baumeister U, Pelzl G, Murthy HN, Yelamaggad CV. Laterally substituted symmetric and nonsymmetric salicylideneimine-based bent-core mesogens. Beilstein J Org Chem. 2012;8:129-54. doi: 10.3762/bjoc.8.15. Epub 2012 Jan 24. PubMed PMID: 22423281; PubMed Central PMCID: PMC3302074.; 11: Pérez-Ruiz R, Domingo LR, Jiménez MC, Miranda MA. Experimental and theoretical studies on the radical-cation-mediated imino-Diels-Alder reaction. Org Lett. 2011 Oct 7;13(19):5116-9. doi: 10.1021/ol201984s. Epub 2011 Aug 31. PubMed PMID: 21879740.; 12: Luo Y, Utecht M, Dokić J, Korchak S, Vieth HM, Haag R, Saalfrank P. cis-trans Isomerisation of substituted aromatic imines: a comparative experimental and theoretical study. Chemphyschem. 2011 Aug 22;12(12):2311-21. doi: 10.1002/cphc.201100179. Epub 2011 Jul 5. PubMed PMID: 21732521.; 13: Ovári L, Luo Y, Leyssner F, Haag R, Wolf M, Tegeder P. Adsorption and switching properties of a N-benzylideneaniline based molecular switch on a Au(111) surface. J Chem Phys. 2010 Jul 28;133(4):044707. doi: 10.1063/1.3460647. PubMed PMID: 20687676.; 14: Reyes L, Corona S, Arroyo G, Delgado F, Miranda R. Eco-contribution for the production of N-arylnitrones: solvent-free and assisted by microwaves. Int J Mol Sci. 2010 Jun 22;11(6):2576-83. doi: 10.3390/ijms11062576. PubMed PMID: 20640169; PubMed Central PMCID: PMC2904933.; 15: Seino H, Misumi Y, Hojo Y, Mizobe Y. Heterolytic H2 activation by rhodium thiolato complexes bearing the hydrotris(pyrazolyl)borato ligand and application to catalytic hydrogenation under mild conditions. Dalton Trans. 2010 Mar 28;39(12):3072-82. doi: 10.1039/b923557d. Epub 2010 Feb 1. PubMed PMID: 20221542.; 16: Yoshino J, Kano N, Kawashima T. Fluorescence properties of simple N-substituted aldimines with a B-N interaction and their fluorescence quenching by a cyanide ion. J Org Chem. 2009 Oct 2;74(19):7496-503. doi: 10.1021/jo901733b. PubMed PMID: 19778080.; 17: Lee HJ, Jeong JM, Rai G, Lee YS, Chang YS, Kim YJ, Kim HW, Lee DS, Chung JK, Mook-Jung I, Lee MC. (18)F-Labeled benzylideneaniline derivatives as new ligands for beta-amyloid plaque imaging in Alzheimer's disease. Nucl Med Biol. 2009 Feb;36(2):107-16. doi: 10.1016/j.nucmedbio.2008.11.004. PubMed PMID: 19217522.; 18: Mitrić R, Werner U, Bonacić-Koutecký V. Nonadiabatic dynamics and simulation of time resolved photoelectron spectra within time-dependent density functional theory: Ultrafast photoswitching in benzylideneaniline. J Chem Phys. 2008 Oct 28;129(16):164118. doi: 10.1063/1.3000012. PubMed PMID: 19045258.; 19: Andreu I, Delgado J, Espinós A, Pérez-Ruiz R, Jiménez MC, Miranda MA. Cycloreversion of azetidines via oxidative electron transfer. steady-state and time-resolved studies. Org Lett. 2008 Nov 20;10(22):5207-10. doi: 10.1021/ol802181u. Epub 2008 Oct 21. PubMed PMID: 18937481.; 20: Ozkay Y, Incesu Z, Işikdağ I, Yeşilkaya M. Antiproliferative effects of some N-benzylideneanilines. Cell Biochem Funct. 2008 Jan-Feb;26(1):102-6. PubMed PMID: 17457959.
• PubChem Compound: 10858
• Last Modified: Nov 11 2021